5-Formyl-2-methoxyphenyl methanesulfonate

• CAS RN: 70205-05-9
• Molecular Formula: C9H10O5S
• Molecular Weight: 230.24 g/mol
• IUPAC Name: (5-formyl-2-methoxyphenyl) methanesulfonate
• InChI: InChI=1S/C9H10O5S/c1-13-8-4-3-7(6-10)5-9(8)14-15(2,11)12/h3-6H,1-2H3
• InChI Key: QLGNIBMYQWRIBE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=O)OS(=O)(=O)C

Description

5-Formyl-2-methoxyphenyl methanesulfonate is a useful research compound. Its molecular formula is C9H10O5S and its molecular weight is 230.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-hydroxy-4-methoxybenzaldehyde (2.5 g, 16.4 mmol) was dissolved in DCM (50 ml), then methanesulfonyl chloride (2 g, 17.5 mmol) and TEA (4 ml, 28.6 mmol) were added, and the reaction was stirred at RT for 12 hours. DCM was evaporated, and the mixture was dissolved in ethyl acetate and extracted with HCl 1M, dried over Na2SO4 and evaporated under vacuum to yield 3.3 g of the desired product. (Yield: 87%).